
Overcoming weak growth control with
Prohexadione-calcium application

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Prohexadione

Cat. No.: B163171 Get Quote

Technical Support Center: Prohexadione-
Calcium Application
This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals working with

Prohexadione-calcium for plant growth control.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for Prohexadione-calcium?

Prohexadione-calcium is a plant growth regulator that works by inhibiting the biosynthesis of

gibberellins, which are hormones responsible for cell elongation.[1][2][3] Specifically, it acts as

a structural mimic of 2-oxoglutaric acid, a co-substrate for certain dioxygenases involved in the

late stages of gibberellin synthesis.[3] By blocking enzymes like GA₂₀ 3ß-hydroxylase, it

prevents the conversion of inactive gibberellin precursors (e.g., GA₂₀) into highly active forms

(e.g., GA₁), leading to reduced internode elongation and more compact plant growth.[3] A key

advantage is that it primarily affects gibberellin synthesis in vegetative tissues (stems and

shoots) with minimal impact on those in flowers and fruits, thus controlling growth without

negatively affecting fruit development.

Q2: How long does the growth-regulating effect of Prohexadione-calcium last?
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The growth-regulating effect of Prohexadione-calcium is not permanent. It is degraded within

the plant over time, with its effects typically lasting for three to six weeks. Reapplication may be

necessary to maintain growth control throughout the growing season, depending on the plant

species, its vigor, and environmental conditions.

Q3: Is Prohexadione-calcium safe for all plant species?

While Prohexadione-calcium is used on a wide variety of crops, sensitivity can vary between

species and even cultivars. For instance, some apple varieties like 'Empire' are noted to be

sensitive, potentially leading to fruit russeting and cracking. It is always recommended to

conduct small-scale trials to determine the optimal concentration and potential phytotoxicity for

a specific plant species or cultivar before large-scale application.

Q4: Can Prohexadione-calcium be tank-mixed with other agrochemicals?

Caution should be exercised when tank-mixing Prohexadione-calcium. It is particularly

important to avoid mixing it with foliar nutrient sprays containing free calcium ions, such as

calcium chloride. The presence of free calcium can cause Prohexadione-calcium to precipitate

in the tank, which can clog spray nozzles and significantly reduce the product's efficacy.

However, combinations with other plant growth regulators like Uniconazole or Mepiquat

Chloride are common and can enhance the growth-regulating effects.

Troubleshooting Guide
Problem 1: Weak or no observable growth control after application.

Cause A: Application Timing Was Too Late.

Explanation: Prohexadione-calcium is most effective when applied before or at the very

onset of rapid vegetative growth. It takes approximately 10 to 14 days for the growth

control effects to become visible. If the plants are already growing vigorously, the product's

effect will be significantly weaker and may seem ineffective.

Solution: Apply Prohexadione-calcium early in the growth cycle. For fruit trees, this could

be at the "pink" stage or when terminal shoots are 3 to 5 cm long. For other crops, apply

before the main growth spurt. If vigorous growth is already present, consider using
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Prohexadione-calcium in combination with a faster-acting growth regulator like

Uniconazole.

Cause B: Incorrect Application Rate.

Explanation: The required concentration of Prohexadione-calcium is highly dependent on

the plant species, cultivar, and its growth vigor. An insufficient dose will not provide

adequate growth control.

Solution: Consult established protocols for your specific plant species. If no specific rate is

available, conduct a dose-response experiment to determine the optimal concentration.

For vigorous trees, a higher rate may be necessary for the initial application.

Cause C: Poor Absorption.

Explanation: Prohexadione-calcium is primarily absorbed through the leaves. Thorough

coverage of the foliage is essential for good efficacy. Application during hot, dry conditions

or just before rainfall can reduce absorption. The product requires about 6 hours to

become rainfast.

Solution: Ensure a uniform and thorough spray application that covers all green tissue.

Apply during cooler, more humid parts of the day, such as early morning or evening, to

enhance absorption. Avoid application if rain is expected within 6 hours.

Problem 2: Initial growth control is observed, but is followed by a rapid flush of growth.

Cause: Short Persistence of the Product.

Explanation: Prohexadione-calcium has a limited persistence of 3 to 6 weeks within the

plant. As the product degrades, the plant will resume its normal growth rate.

Solution: For season-long control, multiple applications are often necessary. Plan for

repeat applications at 3 to 5-week intervals, adjusting based on the plant's response and

growth vigor.

Problem 3: Inconsistent results across different experiments.

Cause: Variability in Environmental or Plant Conditions.
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Explanation: The efficacy of Prohexadione-calcium can be influenced by several factors

including temperature, water availability, soil fertility, and the overall health and vigor of the

plant.

Solution: Standardize experimental conditions as much as possible. Record environmental

data and document the physiological state of the plants for each experiment to help

identify sources of variability. Ensure consistent application techniques and timing across

all trials.

Data Presentation: Application Rates and Effects
Table 1: Recommended Application Rates of Prohexadione-Calcium for Various Crops

Crop
Application Rate
(Active Ingredient)

Application
Timing/Method

Reference

Apples
50-75 g per 100 L of

water

Two to three spray

applications, starting

when terminal shoots

are 3-5 cm long, with

3-5 week intervals.

Peanuts 70-140 g a.i./ha
Applied at 50% and/or

100% canopy closure.

Rice
20-30 g per mu

(~0.067 ha)

Applied as a single

treatment.

Strawberries 50-200 mg/L

Applied as a foliar

spray or drench 30

days after

transplanting.

Cucumbers 15-60 mg/L

Two foliar spray

applications, 10 and

20 days after seedling

planting.

Corn (Seedlings) 2-15 ppm
Applied at the first leaf

stage.
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Table 2: Observed Effects of Prohexadione-Calcium in Experimental Studies

Crop Concentration Observed Effects Reference

Corn (Seedlings) 2 ppm

Significantly reduced

seedling height and

internode length;

decreased shoot

weight and increased

root weight.

Strawberries

('Maehyang')
50 mg/L (drench)

Increased fresh and

dry weight of runners;

increased number of

runner plants.

Strawberries

('Maehyang')
200 mg/L

Significantly inhibited

petiole length.

Cucumbers 30 mg/L

Increased vegetative

development, yield,

nutrient uptake, and

fruit firmness.

Cucumbers 45-60 mg/L

Negative effects on

morphological

parameters (excluding

stem diameter) and

yield.

Rice (under salt

stress)
100 mg/L

Alleviated salt stress

damage by improving

antioxidant processes

and photosynthesis.

Experimental Protocols
Protocol 1: General Method for Evaluating Prohexadione-Calcium Efficacy

Plant Material and Growth Conditions:
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Use healthy, uniform plants of the desired species and cultivar.

Grow plants under controlled and consistent environmental conditions (e.g., greenhouse

or growth chamber) with standardized photoperiod, temperature, humidity, and irrigation.

Preparation of Prohexadione-Calcium Solution:

Use a commercial formulation of Prohexadione-calcium (e.g., 10% or 27.5% water-

dispersible granule).

Calculate the amount of product needed to achieve the desired final concentration of the

active ingredient (e.g., in mg/L or ppm).

Prepare a stock solution if necessary. Just before application, dilute the stock solution to

the final treatment concentrations with distilled water. It is crucial to prepare solutions

fresh, as Prohexadione-calcium can degrade in aqueous solutions, especially when

exposed to light.

Experimental Design and Treatment Application:

Employ a randomized complete block design with a sufficient number of replicates (e.g., 4-

5) for each treatment. Each replicate should contain multiple plants.

Include a control group that is treated only with water (and any surfactant used in the

treatment groups).

Foliar Spray Application: Apply the solution using a hand sprayer, ensuring complete and

uniform coverage of the plant foliage until the point of runoff.

Drench Application: Apply a precise volume of the solution directly to the growing medium

of each plant.

Apply treatments at the appropriate growth stage, typically before the onset of rapid

elongation.

Data Collection and Analysis:
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Measure relevant morphological parameters at regular intervals (e.g., weekly) for 4-6

weeks post-application. Key parameters may include:

Plant height

Stem/internode length

Stem diameter

Leaf area

Shoot and root fresh/dry weight

Analyze the data using appropriate statistical methods, such as Analysis of Variance

(ANOVA), followed by a mean separation test (e.g., Tukey's HSD) to determine significant

differences between treatments.

Visualizations
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Caption: Prohexadione-calcium's mechanism of action.
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Caption: General experimental workflow for Pro-Ca studies.
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Caption: Troubleshooting logic for weak Pro-Ca efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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